N-[4-(1-azepanylcarbonyl)phenyl]-N'-(3-chlorophenyl)urea

• Molecular Formula: C20H22ClN3O2
• Molecular Weight: 371.9 g/mol
• IUPAC Name: 1-[4-(azepane-1-carbonyl)phenyl]-3-(3-chlorophenyl)urea
• InChI: InChI=1S/C20H22ClN3O2/c21-16-6-5-7-18(14-16)23-20(26)22-17-10-8-15(9-11-17)19(25)24-12-3-1-2-4-13-24/h5-11,14H,1-4,12-13H2,(H2,22,23,26)
• InChI Key: JYYBVBGRGYZDKA-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)C(=O)C2=CC=C(C=C2)NC(=O)NC3=CC(=CC=C3)Cl

Description

N-[4-(1-azepanylcarbonyl)phenyl]-N'-(3-chlorophenyl)urea, also known as ACPU, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. ACPU belongs to the class of urea-based compounds, which have been extensively investigated for their biological activities.

Mechanism of Action

The mechanism of action of N-[4-(1-azepanylcarbonyl)phenyl]-N'-(3-chlorophenyl)urea involves its interaction with target enzymes or receptors, leading to the inhibition of their activity. N-[4-(1-azepanylcarbonyl)phenyl]-N'-(3-chlorophenyl)urea has been shown to inhibit the activity of enzymes such as carbonic anhydrase and urease, as well as the binding of certain receptors such as the serotonin receptor.
Biochemical and Physiological Effects:
N-[4-(1-azepanylcarbonyl)phenyl]-N'-(3-chlorophenyl)urea has been shown to have various biochemical and physiological effects, depending on the target enzyme or receptor that it interacts with. For example, N-[4-(1-azepanylcarbonyl)phenyl]-N'-(3-chlorophenyl)urea has been shown to reduce the production of urease, which is an enzyme involved in the breakdown of urea in the body. This can have implications in the treatment of certain medical conditions such as urinary tract infections.

Advantages and Limitations for Lab Experiments

N-[4-(1-azepanylcarbonyl)phenyl]-N'-(3-chlorophenyl)urea has several advantages for use in lab experiments, including its high purity and stability, as well as its ability to selectively inhibit certain enzymes and receptors. However, one limitation of N-[4-(1-azepanylcarbonyl)phenyl]-N'-(3-chlorophenyl)urea is its relatively low solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for the study of N-[4-(1-azepanylcarbonyl)phenyl]-N'-(3-chlorophenyl)urea and its potential applications in scientific research. One potential direction is the development of N-[4-(1-azepanylcarbonyl)phenyl]-N'-(3-chlorophenyl)urea derivatives with improved solubility and selectivity for specific enzymes or receptors. Another direction is the investigation of N-[4-(1-azepanylcarbonyl)phenyl]-N'-(3-chlorophenyl)urea's potential applications in the treatment of medical conditions such as cancer and inflammation.
In conclusion, N-[4-(1-azepanylcarbonyl)phenyl]-N'-(3-chlorophenyl)urea is a promising compound for scientific research with potential applications in various fields. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively, and future directions for its study include the development of derivatives and investigation of its potential medical applications.

Synthesis Methods

N-[4-(1-azepanylcarbonyl)phenyl]-N'-(3-chlorophenyl)urea can be synthesized by reacting 1-azepanecarbonyl chloride with 4-aminobenzoyl chloride and 3-chlorophenyl isocyanate in the presence of a base. The resulting product is purified and characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

Scientific Research Applications

N-[4-(1-azepanylcarbonyl)phenyl]-N'-(3-chlorophenyl)urea has been studied for its potential applications in various scientific research fields such as medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit inhibitory effects on certain enzymes and receptors, which makes it a potential candidate for drug development.